Cas no 2138268-90-1 (4-(1-ethylcyclopropyl)-3H,4H,5H,6H,7H-imidazo4,5-cpyridine)

• Product Name: 4-(1-ethylcyclopropyl)-3H,4H,5H,6H,7H-imidazo4,5-cpyridine
• CAS No: 2138268-90-1
• MF: C₁₁H₁₇N₃
• MW: 191.272782087326
• CID: 6004383
• PubChem ID: 165470199
• Update Time: 2025-07-31

4-(1-ethylcyclopropyl)-3H,4H,5H,6H,7H-imidazo4,5-cpyridine Chemical and Physical Properties

Names and Identifiers

• 4-(1-ethylcyclopropyl)-3H,4H,5H,6H,7H-imidazo4,5-cpyridine
• EN300-1074773
• 2138268-90-1
• 4-(1-ethylcyclopropyl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine

• Inchi： 1S/C11H17N3/c1-2-11(4-5-11)10-9-8(3-6-12-10)13-7-14-9/h7,10,12H,2-6H2,1H3,(H,13,14)
• InChI Key： FJNDWADYMWYAOW-UHFFFAOYSA-N
• SMILES： N1CCC2=C(C1C1(CC)CC1)N=CN2

Computed Properties

• Exact Mass: 191.142247555g/mol
• Monoisotopic Mass: 191.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 40.7Ų

Additional information on 4-(1-ethylcyclopropyl)-3H,4H,5H,6H,7H-imidazo4,5-cpyridine

Exploring the Potential of 4-(1-ethylcyclopropyl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine (CAS No. 2138268-90-1) in Modern Research

The compound 4-(1-ethylcyclopropyl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine (CAS No. 2138268-90-1) has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and biochemical research. This heterocyclic molecule, characterized by its imidazo[4,5-c]pyridine core and 1-ethylcyclopropyl substituent, offers a promising scaffold for drug discovery and development. Researchers are particularly interested in its role as a building block for novel therapeutic agents, especially in areas such as oncology, neurology, and immunology.

One of the key reasons for the growing interest in 4-(1-ethylcyclopropyl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine is its potential to modulate specific biological pathways. The imidazo[4,5-c]pyridine moiety is known to interact with various enzyme systems, making it a valuable candidate for targeting diseases with high unmet medical needs. For instance, recent studies have explored its applicability in designing inhibitors for kinases and other signaling proteins, which are often dysregulated in cancers and inflammatory disorders.

In the context of current research trends, the compound's CAS No. 2138268-90-1 has become a focal point for synthetic chemists and medicinal researchers alike. The 1-ethylcyclopropyl group introduces steric and electronic effects that can enhance the molecule's binding affinity and metabolic stability. This feature aligns with the broader industry shift toward developing small-molecule drugs with improved pharmacokinetic profiles. As such, 4-(1-ethylcyclopropyl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine is increasingly being incorporated into high-throughput screening libraries.

Another area of exploration for this compound is its potential role in central nervous system (CNS) drug development. The imidazo[4,5-c]pyridine scaffold has shown promise in crossing the blood-brain barrier, a critical requirement for treating neurological conditions like Alzheimer's disease and Parkinson's disease. Researchers are investigating whether the 1-ethylcyclopropyl modification could further optimize these properties, addressing one of the most challenging aspects of CNS drug design.

From a synthetic chemistry perspective, the preparation of 4-(1-ethylcyclopropyl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine (CAS No. 2138268-90-1) involves innovative strategies to construct the cyclopropyl ring and fuse it with the imidazo[4,5-c]pyridine system. These methodologies are often discussed in academic forums and patent literature, reflecting the compound's relevance in cutting-edge organic synthesis. The ability to functionalize this core structure opens doors to creating diverse derivatives with tailored biological activities.

In summary, 4-(1-ethylcyclopropyl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine represents a compelling case study in modern drug discovery. Its CAS No. 2138268-90-1 is frequently cited in research papers and databases, underscoring its importance as a versatile intermediate. As the scientific community continues to unravel its full potential, this compound is poised to play a pivotal role in addressing some of today's most pressing medical challenges.